Cas no 1028745-48-3 ((6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid)

• Product Name: (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid
• CAS No: 1028745-48-3
• MF: C₁₀H₁₄BNO₄
• MW: 223.033463001251
• MDL: MFCD18261459
• CID: 1035445
• PubChem ID: 59469479
• Update Time: 2025-11-02

(6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-yl)boronic acid
• (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid
• 6-(Tetrahydropyran-4-yloxy)pyridine-3-boronic acid
• AGN-PC-0CXIF4
• AK119358
• KB-208824
• SureCN1889438
• Boronic acid, B-[6-[(tetrahydro-2H-pyran-4-yl)oxy]-3-pyridinyl]-
• DTXSID10732143
• [6-(oxan-4-yloxy)pyridin-3-yl]boronic acid
• 6-(OXAN-4-YLOXY)PYRIDIN-3-YLBORONIC ACID
• BNVDCDBRMLRMGQ-UHFFFAOYSA-N
• DB-186811
• {6-[(Oxan-4-yl)oxy]pyridin-3-yl}boronic acid
• B-[6-[(tetrahydro-2h-pyran-4-yl)oxy]-3-pyridinyl]boronic acid
• 1028745-48-3
• SCHEMBL1889438
• MFCD18261459
• [6-(tetrahydro-2H-pyran-4-yloxy)pyridin-3-yl]boronic acid
• (6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-yl)boronicacid
• FD10227

• MDL： MFCD18261459
• Inchi： 1S/C10H14BNO4/c13-11(14)8-1-2-10(12-7-8)16-9-3-5-15-6-4-9/h1-2,7,9,13-14H,3-6H2
• InChI Key： BNVDCDBRMLRMGQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 223.10200
• Monoisotopic Mass: 223.1015881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.81000
• LogP: -0.68080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid

Comprehensive Overview of (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid (CAS No. 1028745-48-3)

(6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid (CAS No. 1028745-48-3) is a highly versatile boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a tetrahydro-2H-pyran-4-yl ether linkage and a pyridin-3-yl boronic acid moiety, makes it a valuable intermediate for designing novel drug candidates and functional materials.

The growing interest in (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid is driven by its applications in targeted drug discovery, particularly in oncology and neurodegenerative diseases. Researchers are exploring its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge technology for degrading disease-causing proteins. Additionally, its role in bioconjugation and click chemistry aligns with the rising demand for precision medicine and diagnostic tools.

From a synthetic perspective, CAS No. 1028745-48-3 is prized for its stability and reactivity under mild conditions, making it ideal for green chemistry initiatives. Its compatibility with aqueous and aerobic environments addresses sustainability concerns, a hot topic in the chemical industry. Recent studies highlight its utility in metal-free catalysis and photoredox reactions, further enhancing its appeal for eco-friendly synthesis.

In material science, (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid is investigated for organic electronics and sensor development. Its ability to form stable complexes with diols and sugars enables applications in glucose sensing and bioimaging, catering to the expanding wearable health tech market. The compound’s fluorescence properties are also leveraged in designing molecular probes for real-time cellular monitoring.

Quality and purity are critical for CAS No. 1028745-48-3, with HPLC and NMR being standard characterization techniques. Suppliers often provide customized formulations, including lyophilized powders or solution-phase variants, to meet diverse research needs. Storage recommendations typically emphasize protection from moisture and light to preserve its boronic acid functionality.

As the demand for high-value chemical intermediates surges, (6-((Tetrahydro-2H-pyran-4-yl)-oxy)pyridin-3-yl)boronic acid continues to gain traction in academic and industrial labs. Its integration into AI-driven drug design platforms and combinatorial libraries underscores its future potential. For researchers seeking reliable data, peer-reviewed journals and patent databases are essential resources for exploring its latest applications.